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Compound Focus: Amonafide dihydrochloride

CAS No.: 150091-68-2

Cat. No.: S548594

Solubility Data and Initial Vehicle Guidance

The table below summarizes the available solubility data for amonafide (free base), which is crucial for
planning your formulations. Please note that specific data for the dihydrochloride salt was not located, but

it typically offers improved aqueous solubility.

Solvent Solubility Reported Concentration Notes
DMSO Highly 57 mg/mL (201.17 mM) [1] Primary stock solution solvent. Moisture-
Soluble absorbing DMSO can reduce solubility; use
fresh [1].
Ethanol Sparingly 4 mg/mL [1] Potential cosolvent in agueous mixtures.
Soluble
Water Insoluble [1] N/A Not suitable for direct dissolution of the free
base.
Methanol Slightly Information from chemical
Soluble [2] properties catalog.

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s548594?utm_src=pdf-body
https://www.smolecule.com/products/s548594?utm_src=pdf-interest
https://www.selleckchem.com/products/Amonafide.html
https://www.selleckchem.com/products/Amonafide.html
https://www.selleckchem.com/products/Amonafide.html
https://www.selleckchem.com/products/Amonafide.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB31011071_EN.htm
https://www.smolecule.com/products/s548594?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

For in vivoe studies, one supplier suggests creating a homogeneous suspension using a vehicle like CMC-Na

(carboxymethyl cellulose sodium) and provides an example method to achieve a 5 mg/mL suspension [1].

Key Research on Formulation Development

Several studies have tackled amonafide's formulation challenges, offering valuable insights for your

troubleshooting.

¢ Salt Formation to Improve Properties: Research indicates that creating salt forms like amonafide
L-malate (Xanafide) can improve solubility, stability, and compressibility compared to the parent drug
[3]. This principle supports the use of the dihydrochloride salt you are investigating.

¢ Stability Considerations for Solid Dosage Forms: A study on amonafide tablets found that
environmental relative humidity strongly modifies their dissolution characteristics [4]. The
study concluded that amonafide tablets must be packaged in impermeable containers to maintain
stability [4].

¢ Emulsion Vehicles for Poorly Soluble Drugs: While not mentioning amonafide specifically, one
patent details an emulsion vehicle containing a-tocopherol (Vitamin E), ethanol, and surfactants
designed to enhance the delivery of poorly soluble drugs [5]. This could be a promising avenue for
experimental formulation if standard solutions fail.

Experimental Workflow for Vehicle Selection

Given the limited specific data, you may need to empirically determine the best vehicle for your application.

The following workflow outlines a systematic approach.
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Vehicle Selection
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Frequently Asked Questions (FAQS)

Q1: Why is my amonafide solution precipitating when I add it to the cell culture medium? This is a
common issue. The primary cause is the "dilution shock™ that occurs when the organic solvent stock

solution (like DMSO) is mixed with the aqueous culture medium. To minimize this, you can:

e Ensure your stock solution is fresh and properly concentrated.
e Add the stock solution to the medium slowly while vortexing or stirring vigorously.
¢ Pre-warm the medium to 37°C before adding the compound.
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Q2: The free base is insoluble in water. What are the expectations for the dihydrochloride salt?
Pharmaceutical salt forms, like dihydrochloride, are specifically designed to enhance the aqueous solubility
of parent compounds. While quantitative data is unavailable, you should expect significantly improved
water solubility compared to the free base. A recommended first step is to test the solubility of your

dihydrochloride salt in water or buffer directly.

Q3: Are there any known stability issues I should be aware of during storage or experimentation? Yes.
The research on solid formulations highlights that relative humidity is a critical factor that can alter

dissolution characteristics [4]. For liquid solutions or stock solutions:

e Store the pure powder and prepared solutions in a dry, airtight container with desiccant.

e For DMSO stock solutions, keep them tightly sealed in a moisture-free environment (e.g., a
desiccator) to prevent water absorption, which can cause precipitation and compound degradation.

¢ Protect solutions from light.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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